Cas no 61894-99-3 (3-Amino-1,2,3,4-tetrahydrocarbazol)
3-Amino-1,2,3,4-tetrahydrocarbazol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1,2,3,4-tetrahydrocarbazol
- 2,3,4,9-tetrahydro-1H-Carbazol-3-amine
- Intermediate of ramatroban
- (R)-3-AMINO-1,2,3,4-TETRAHYDROCARBAZOLE
- 1,2,3,4-tetrahydro-3-aminocarbazole
- 1,2,3,4-tetrahydro-carbazol-3-ylamine
- 1H-Carbazol-3-amine,2,3,4,9-tetrahydro-,(3R)
- 1H-Carbazol-3-amine,2,3,4,9-tetrahydro-,(3S)
- 2,3,4,9-tetrahydro-1H-carbazol-3-yl-amine
- 3-amino-1,2,3,4-tetrahydrocarbazole
- CX1193
- rac-3-amino-1,2,3,4-tetrahydrocarbazole
- 1H-Carbazol-3-amine, 2,3,4,9-tetrahydro-
- 1H-Carbazol-3-amine,2,3,4,9-tetrahydro-, (3S)-
- 1H-Carbazol-3-amine,2,3,4,9-tetrahydro-, (3R)-
- EBD33613
- AK164456
- 2,3,4,9-tetrahydro-1Hcarbazol-3-amine
- BC600794
- V0434
- DTXSID30494195
- AS-17497
- A851838
- AKOS014315811
- FT-0603865
- FT-0603864
- MFCD09955591
- BDBM50580566
- CS-0042638
- SB45072
- CHEMBL3304960
- SY033212
- MFCD02181027
- FT-0768141
- 61894-99-3
- SCHEMBL833503
- DA-16719
- 3-Amino-1,2,3,4-tetrahydrocarbazol
-
- MDL: MFCD02181027
- Inchi: 1S/C12H14N2/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-4,8,14H,5-7,13H2
- InChI Key: UFRCIKMHUAOIAT-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2=C1CCC(C2)N
Computed Properties
- Exact Mass: 186.11600
- Monoisotopic Mass: 186.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.8
- XLogP3: 1.9
Experimental Properties
- Density: 1.192
- Melting Point: 188-192°C
- Boiling Point: 362.512 °C at 760 mmHg
- Flash Point: 362.512 °C at 760 mmHg
- Refractive Index: 1.677
- PSA: 41.81000
- LogP: 2.68420
3-Amino-1,2,3,4-tetrahydrocarbazol Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
3-Amino-1,2,3,4-tetrahydrocarbazol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-1,2,3,4-tetrahydrocarbazol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A617645-100mg |
3-Amino-1,2,3,4-tetrahydrocarbazol |
61894-99-3 | 100mg |
$ 69.00 | 2023-04-19 | ||
| TRC | A617645-250mg |
3-Amino-1,2,3,4-tetrahydrocarbazol |
61894-99-3 | 250mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A617645-500mg |
3-Amino-1,2,3,4-tetrahydrocarbazol |
61894-99-3 | 500mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A617645-1g |
3-Amino-1,2,3,4-tetrahydrocarbazol |
61894-99-3 | 1g |
$ 235.00 | 2022-06-08 | ||
| AstaTech | CX1193-1/G |
2,3,4,9-TETRAHYDRO-1H-CARBAZOL-3-AMINE |
61894-99-3 | 98% | 1g |
$193 | 2023-09-15 | |
| AstaTech | CX1193-5/G |
2,3,4,9-TETRAHYDRO-1H-CARBAZOL-3-AMINE |
61894-99-3 | 98% | 5g |
$579 | 2023-09-15 | |
| AstaTech | CX1193-10/G |
2,3,4,9-TETRAHYDRO-1H-CARBAZOL-3-AMINE |
61894-99-3 | 98% | 10g |
$869 | 2023-09-15 | |
| Alichem | A449038149-5g |
2,3,4,9-Tetrahydro-1H-carbazol-3-amine |
61894-99-3 | 97% | 5g |
$399.00 | 2023-09-01 | |
| Alichem | A449038149-10g |
2,3,4,9-Tetrahydro-1H-carbazol-3-amine |
61894-99-3 | 97% | 10g |
$640.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO398-50mg |
3-Amino-1,2,3,4-tetrahydrocarbazol |
61894-99-3 | 97% | 50mg |
77.0CNY | 2021-08-05 |
3-Amino-1,2,3,4-tetrahydrocarbazol Suppliers
3-Amino-1,2,3,4-tetrahydrocarbazol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-Amino-1,2,3,4-tetrahydrocarbazol
Introduction to 3-Amino-1,2,3,4-tetrahydrocarbazol (CAS No. 61894-99-3)
3-Amino-1,2,3,4-tetrahydrocarbazol, identified by the Chemical Abstracts Service Number (CAS No.) 61894-99-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydrocarbazole class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of an amino group at the 3-position enhances its reactivity and functional versatility, making it a valuable scaffold for drug discovery and molecular design.
The tetrahydrocarbazole core is a fused bicyclic system consisting of two benzene rings connected by a single bond, with the addition of two hydrogen atoms to form a saturated ring. This structural feature imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The amino group in 3-Amino-1,2,3,4-tetrahydrocarbazol serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.
In recent years, there has been growing interest in 3-Amino-1,2,3,4-tetrahydrocarbazol due to its potential role in addressing various neurological and cardiovascular disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activities as monoamine oxidase (MAO) inhibitors and serotonin reuptake enhancers. These mechanisms are particularly relevant in the treatment of depression and other central nervous system (CNS) disorders.
One of the most compelling aspects of 3-Amino-1,2,3,4-tetrahydrocarbazol is its ability to modulate neurotransmitter systems without causing significant side effects. For instance, research has shown that certain derivatives can selectively inhibit MAO-B without affecting MAO-A activity, thereby reducing the risk of adverse reactions such as hepatotoxicity. This selectivity is crucial for developing safe and effective therapeutic agents.
Furthermore, the structural similarity of tetrahydrocarbazole to indole and benzothiazole scaffolds suggests potential applications in anticancer therapy. Studies have indicated that derivatives of this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. These findings have opened up new avenues for developing novel anticancer drugs based on 3-Amino-1,2,3,4-tetrahydrocarbazol.
The synthesis of 3-Amino-1,2,3,4-tetrahydrocarbazol involves multi-step organic reactions that typically start from readily available precursors such as phenethylamine or 1-indanamine. The introduction of the amino group at the 3-position can be achieved through various methods, including nucleophilic substitution reactions or catalytic amination techniques. The choice of synthetic route depends on factors such as yield efficiency, scalability, and environmental considerations.
In terms of pharmacokinetic properties, 3-Amino-1,2,3,4-tetrahydrocarbazol exhibits moderate solubility in water and organic solvents alike. This balanced solubility profile facilitates its formulation into various dosage forms suitable for oral or parenteral administration. Additionally, tetrahydrocarbazol-based compounds generally demonstrate good bioavailability upon systemic delivery.
The pharmacological profile of 3-Amino-1,2,3,4-tetrahydrocarbazol has also been explored in models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Preliminary research suggests that this compound can protect against neurotoxicity by scavenging reactive oxygen species (ROS) and inhibiting inflammatory pathways. These effects are particularly relevant given the role of oxidative stress and neuroinflammation in the pathogenesis of these conditions.
Another area where tetrahydrocarbazole derivatives have shown promise is in cardiovascular medicine. Studies have demonstrated that certain analogs can improve endothelial function by enhancing nitric oxide (NO) production and inhibiting platelet aggregation. These effects make them potential candidates for treating conditions such as hypertension and atherosclerosis.
The development of novel pharmaceutical agents based on 3-Amino-1,2,3,4-tetrahydrocarbazol is an ongoing process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians*. Advances in computational chemistry and high-throughput screening technologies have accelerated the discovery pipeline for new derivatives with improved efficacy and safety profiles.
In conclusion, 3-Amino-1, 2, 3, 4-tetrahydrocarbazol (CAS No. 61894-99-3) represents a structurally intriguing compound with significant potential in drug discovery. Its unique chemical properties, coupled with promising preclinical data, make it a valuable scaffold for developing treatments against neurological disorders, cardiovascular diseases,* *and* *cancer.* As research continues to uncover new therapeutic applications,* *this compound* *is* * poised* *to* *make* *a* *substantial* *impact* *on* *medicinal chemistry* *and* *pharmaceutical innovation.*
61894-99-3 (3-Amino-1,2,3,4-tetrahydrocarbazol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)